Development of a novel isotype organic heterojunction diode consisting of poly{7-spiro(9-fluorenyl)cyclopentadithiophene} and poly(3-octylthiophene)

Journal of Materials Chemistry Pub Date: 2003-08-04 DOI: 10.1039/B304377K

Abstract

The interfacial properties of a novel isotype polymeric heterojunction device consisting of poly(3-octylthiophene) (POT) and poly{7-spiro(9-fluorenyl)cyclopentadithiophene} (PSFT) were studied using current–voltage (IV) characteristics. The heterojunction diode was fabricated by sequential electrochemical polymerization of the respective monomers onto an indium–tin oxide (ITO) coated glass substrate. Four single layered junctions, ITO/POT/Ca, ITO/PSFT/Ca, ITO/POT/Au and ITO/PSFT/Au, and two double layered heterojunctions, ITO/POT/PSFT/Ca and ITO/POT/PSFT/Au, were constructed. Among these six systems, the ITO/POT/PSFT/Au system gave rectification behavior even after 48 hours and remained stable up to 100 hours.

Graphical abstract: Development of a novel isotype organic heterojunction diode consisting of poly{7-spiro(9-fluorenyl)cyclopentadithiophene} and poly(3-octylthiophene)
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